5-(3-ethoxy-4-hydroxybenzylidene)-2-(4-methyl-1-piperidinyl)-1,3-thiazol-4(5H)-one

• IUPAC Name: (5Z)-5-[(3-ethoxy-4-hydroxyphenyl)methylidene]-2-(4-methylpiperidin-1-yl)-1,3-thiazol-4-one
• InChI: InChI=1S/C18H22N2O3S/c1-3-23-15-10-13(4-5-14(15)21)11-16-17(22)19-18(24-16)20-8-6-12(2)7-9-20/h4-5,10-12,21H,3,6-9H2,1-2H3/b16-11-
• InChI Key: OULMASHEVZYKOF-WJDWOHSUSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)N=C(S2)N3CCC(CC3)C)O
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C\2/C(=O)N=C(S2)N3CCC(CC3)C)O
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

5-(3-ethoxy-4-hydroxybenzylidene)-2-(4-methyl-1-piperidinyl)-1,3-thiazol-4(5H)-one is a useful research compound. Its molecular formula is C18H22N2O3S and its molecular weight is 346.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 346.13511374 g/mol and the complexity rating of the compound is 526. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Activity

• A study explored the synthesis and pharmacological evaluation of novel derivatives with similar structural features, showing significant antimicrobial activity against various microorganisms, suggesting the potential for these compounds in developing new antibacterial and antifungal agents (Suresh et al., 2016).

Antioxidant Properties

• Thiazolidinone derivatives were synthesized and characterized, showing efficiency as antioxidants for local base stock oil, indicating their potential in industrial applications to improve the oxidative stability of oils (Mohammed et al., 2019).

Molecular Stability and Docking Studies

• Molecular stabilities, conformational analyses, and docking studies of benzimidazole derivatives bearing 1,2,4-triazole highlighted the anti-cancer properties of these compounds, showcasing their relevance in medicinal chemistry and drug design (Karayel, 2021).

Pharmaceutical Applications

• Research on esters derived from specific benzoic acid and substituted 1-piperidineethanol demonstrated potent agonistic activities on 5-HT4 receptors, suggesting the utility of these compounds in developing drugs for gastrointestinal and psychiatric disorders (Yang et al., 1997).